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Compound of Interest

Compound Name: Diethylmethoxyborane

Cat. No.: B030974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diethylmethoxyborane, a versatile

reagent in organic synthesis. It covers its fundamental chemical and physical properties, safety

information, and key applications, with a focus on its role in diastereoselective reduction

reactions relevant to drug development.

Core Chemical Data
Diethylmethoxyborane, a pyrophoric liquid, is a valuable asset in stereoselective synthesis.

Its fundamental identifiers and properties are summarized below.

Identifier Value Reference

CAS Number 7397-46-8 [1][2][3][4][5][6][7]

Molecular Formula C5H13BO [1][2][3][6]

Molecular Weight 99.97 g/mol [1][3][5][7]

IUPAC Name diethyl(methoxy)borane [1]

A comprehensive list of synonyms for Diethylmethoxyborane is provided to aid in literature

searches and material sourcing.
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Synonyms

Diethylborinic acid methyl ester[6]

Methyl diethylborinate[2][3][6]

Methoxydiethylborane[4][6]

Diethyl Methoxy Borane[4]

Diethyl-borinic Acid Methyl Ester[4]

Diethylboron Methoxide[4]

Methyl Diethylborite[4]

MDEB[5]

DEMB[5]

Physicochemical Properties
The physical and chemical characteristics of Diethylmethoxyborane are critical for its

handling and application in experimental setups.

Property Value Reference

Appearance
Colourless or yellowish

transparent liquid
[5][8]

Density 0.761 g/mL at 25 °C [2][7][8]

Refractive Index 1.387 (n20/D) [2][7]

Boiling Point 83.2 ± 9.0 °C at 760 mmHg [3]

Flash Point -9 °C [8]

Safety and Handling
Diethylmethoxyborane is a hazardous substance and requires strict safety protocols for

handling.
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Hazard Classification GHS Pictogram Hazard Statement

Pyrophoric liquids 🔥

H250: Catches fire

spontaneously if exposed to

air[1]

Acute toxicity (oral, dermal,

inhalation)
❗

H302+H312+H332: Harmful if

swallowed, in contact with skin

or if inhaled

Skin corrosion/irritation corrosive
H314: Causes severe skin

burns and eye damage[1]

Skin sensitization ❗
H317: May cause an allergic

skin reaction[1]

Specific target organ toxicity

(repeated exposure)
⚕️

H373: May cause damage to

organs through prolonged or

repeated exposure[1]

Hazardous to the aquatic

environment, long-term hazard

H413: May cause long lasting

harmful effects to aquatic life

Experimental Protocols
Synthesis of Diethylmethoxyborane
A common method for the preparation of Diethylmethoxyborane involves the reaction of

triethylborane with methanol. The following is a general procedure based on a patented

method:

Materials:

Magnesium turnings

Boron trifluoride etherate

Bromoethane

Methanol
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Anhydrous ether (solvent)

Organic amine (stabilizer)

Nitrogen atmosphere

Procedure:

In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and

nitrogen inlet, magnesium turnings and anhydrous ether are placed.

A solution of bromoethane in anhydrous ether is added dropwise to initiate the formation of

the Grignard reagent, ethylmagnesium bromide.

Boron trifluoride etherate is then added, reacting in situ with the Grignard reagent to form

triethylborane. The reaction temperature is maintained between 28-38°C.[9]

After the formation of triethylborane is complete, a solution of methanol in anhydrous ether is

added dropwise. The reaction temperature is controlled at 25-30°C.[9]

The reaction is monitored until the complete conversion of triethylborane to

Diethylmethoxyborane.

An organic amine stabilizer is added and the mixture is stirred.

The reaction mixture is then cooled to between -50 and 0°C to precipitate magnesium salts.

[9]

The product is isolated by filtration and distillation under a nitrogen atmosphere.
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Synthesis of Diethylmethoxyborane
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A simplified workflow for the synthesis of Diethylmethoxyborane.

Applications in Organic Synthesis
Diethylmethoxyborane is a key reagent in several important organic transformations,

particularly in the pharmaceutical industry.

Diastereoselective Reduction of β-Hydroxy Ketones
A primary application of Diethylmethoxyborane is in the diastereoselective reduction of β-

hydroxy ketones to yield syn-1,3-diols. This reaction is often carried out in conjunction with a

reducing agent like sodium borohydride. This methodology is notably used in the synthesis of

statins.[8]

The mechanism involves the formation of a borinate ester intermediate, which directs the

hydride attack from the less hindered face, leading to the desired stereoisomer.
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Diastereoselective Reduction of β-Hydroxy Ketones
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Workflow for the diastereoselective reduction of β-hydroxy ketones.

Other Notable Applications
Suzuki Coupling Reactions: Diethylmethoxyborane is used to produce Diethyl(3-

pyridyl)borane, a reagent for Suzuki coupling reactions.[8]

Palladium-Catalyzed Amination and Intramolecular Heck Reactions: The derivatives of

Diethylmethoxyborane find use in these important carbon-carbon and carbon-nitrogen

bond-forming reactions.[8]

Reduction of Diketo Esters: It can selectively reduce β,δ-diketo esters to the corresponding

dihydroxy esters without affecting a conjugated double bond.[8]

Polymer Chemistry: It is involved in borane-mediated controlled radical polymerization for the

synthesis of fluoropolymers.[10]
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Adhesion Promotion: Trialkylboranes, for which Diethylmethoxyborane can be a precursor,

are used to promote adhesion to low surface energy plastics.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030974?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

